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Compound of Interest

Compound Name:
2-Chloro-N-(2,6-

dibromophenyl)acetamide

CAS No.: 857624-07-8

Cat. No.: B1429389

Get Quote

An In-depth Technical Guide to 2-Chloro-N-(2,6-dibromophenyl)acetamide: Synthesis,

Properties, and Potential Applications

Introduction
2-Chloro-N-(2,6-dibromophenyl)acetamide is a halogenated aromatic amide. As a member

of the N-substituted-2-chloroacetamide class, it holds significant interest for researchers in

medicinal chemistry and drug development. This class of compounds is recognized for a

spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory

properties.[1][2] The core structure, featuring a reactive α-chloroacetamide group attached to a

substituted phenyl ring, provides a versatile scaffold for chemical modification to enhance

potency, selectivity, and pharmacokinetic profiles.[2] The presence of the chloroacetamide

moiety is often critical for the observed biological effects.[1] This guide provides a

comprehensive overview of the synthesis, chemical characteristics, and potential applications

of 2-Chloro-N-(2,6-dibromophenyl)acetamide, drawing insights from structurally related

analogs to build a predictive framework for its utility.
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Chemical Properties and Synthesis
While specific experimental data for 2-Chloro-N-(2,6-dibromophenyl)acetamide is not

extensively detailed in public literature, its properties can be inferred from analogous

compounds. It is expected to be a solid at room temperature with low solubility in water but

higher solubility in organic solvents, a characteristic attributed to the hydrophobic nature of the

dibromophenyl group.[3] The key structural features are the amide functional group and the

electrophilic carbon attached to the chlorine atom, which makes it susceptible to nucleophilic

substitution reactions.[3]

Synthesis Pathway
The synthesis of N-aryl-2-chloroacetamides is typically achieved through the acylation of an

appropriate aniline with chloroacetyl chloride. For the title compound, this involves the reaction

of 2,6-dibromoaniline with chloroacetyl chloride, often in the presence of a non-nucleophilic

base to neutralize the hydrochloric acid byproduct.
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Caption: General synthesis workflow for 2-Chloro-N-(2,6-dibromophenyl)acetamide.

Experimental Protocol: Synthesis
The following protocol is a representative method adapted from the synthesis of similar N-aryl-

2-chloroacetamides.[1][4][5]
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Preparation: In a round-bottom flask, dissolve 2,6-dibromoaniline (1.0 eq.) and a suitable

base such as triethylamine (1.2 eq.) or sodium bicarbonate in an anhydrous inert solvent like

dichloromethane (DCM) or toluene.

Reaction: Cool the mixture in an ice bath to 0°C with continuous stirring.

Addition: Add chloroacetyl chloride (1.1 eq.) dropwise to the stirred solution, ensuring the

temperature remains low.

Completion: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for several hours (typically 2-20 hours) until completion, which can be

monitored by thin-layer chromatography (TLC).[1][4]

Workup: Pour the reaction mixture into ice-cold water to precipitate the crude product.[1]

Purification: Filter the solid precipitate, wash thoroughly with water to remove any remaining

salts, and then dry. Further purification can be achieved by recrystallization from a suitable

solvent system (e.g., ethanol/water) to yield the pure 2-Chloro-N-(2,6-
dibromophenyl)acetamide.[4]

Potential Biological Activities and Mechanism of
Action
The N-substituted-2-chloroacetamide scaffold is a "privileged" structure in medicinal chemistry,

known for a wide range of biological activities. The α-chloro group is a key pharmacophore,

enhancing the bioactivity of the molecule.[1][4]

Antimicrobial Activity
Studies on analogous compounds, such as 2-chloro-N-(4-fluoro-3-nitrophenyl)acetamide, have

demonstrated bactericidal activity against pathogens like Klebsiella pneumoniae.[4][6] The

presence of the chlorine atom was found to be essential for this biological activity.[4] Molecular

docking studies suggest that these molecules may act by inhibiting penicillin-binding proteins,

which are crucial for bacterial cell wall synthesis, ultimately leading to cell lysis.[4] The

combination of 2-chloro-N-(4-fluoro-3-nitrophenyl)acetamide with conventional antibiotics like

ciprofloxacin has shown synergistic effects, highlighting its potential to combat drug resistance.

[6]
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Anticancer Activity
N-Aryl-2-chloroacetamide derivatives have shown potent antiproliferative activity against

various human cancer cell lines.[2] The mechanism of action is often attributed to the ability of

the reactive chloromethyl group to form covalent bonds with biological targets.[2] One

hypothesized mechanism involves the inhibition of key cellular enzymes, such as glutathione

S-transferase (GST), which plays a role in detoxification and drug resistance in cancer cells.[1]

By interfering with critical cell signaling pathways, these compounds can induce cell cycle

arrest and apoptosis.[2]
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Caption: Hypothesized anticancer mechanism of N-aryl-2-chloroacetamides.

Applications in Research and Drug Development
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The primary application of compounds like 2-Chloro-N-(2,6-dibromophenyl)acetamide is as a

key starting material (KSM) or intermediate in the synthesis of more complex molecules,

particularly active pharmaceutical ingredients (APIs).[7][8] For instance, the structurally similar

2-Chloro-N-(2,6-dimethylphenyl)acetamide is a crucial intermediate in the industrial synthesis

of the local anesthetic Lidocaine and the antianginal drug Ranolazine.[7][8] This established

role for the chloroacetamide scaffold underscores the potential of the dibrominated analog as a

building block for novel pharmaceutical agents where the bromine atoms could be used to

modulate lipophilicity, metabolic stability, or to serve as handles for further chemical

elaboration.

Toxicology and Safety Profile
While no specific toxicological data exists for 2-Chloro-N-(2,6-dibromophenyl)acetamide,

information on related compounds provides a basis for handling and safety precautions. The

parent compound, 2-chloroacetamide, has low acute dermal toxicity but is classified as toxic if

swallowed.[9] Materials in this class are generally considered hazardous, causing skin and

serious eye irritation, and may cause respiratory irritation.[10][11][12]

Hazard
Classification

Description GHS Pictogram Signal Word

Skin

Corrosion/Irritation

Category 2: Causes

skin irritation.[12]
GHS07 Warning

Serious Eye

Damage/Irritation

Category 2: Causes

serious eye irritation.

[12]

GHS07 Warning

Specific Target Organ

Toxicity

Category 3: May

cause respiratory

irritation.[10][12]

GHS07 Warning

Standard laboratory safety practices should be employed when handling this compound. This

includes the use of personal protective equipment (PPE) such as gloves, safety goggles, and a

lab coat.[13] Work should be conducted in a well-ventilated area or a fume hood to avoid

inhalation of dust or vapors.[10][12]
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Experimental Protocol: In Vitro Antimicrobial Assay
(MIC Determination)
The following is a generalized protocol for determining the Minimum Inhibitory Concentration

(MIC) of a test compound against a bacterial strain, based on methods used for similar

acetamides.[4]

Preparation: Prepare a stock solution of 2-Chloro-N-(2,6-dibromophenyl)acetamide in a

suitable solvent like dimethyl sulfoxide (DMSO).

Bacterial Culture: Grow the target bacterial strain (e.g., K. pneumoniae) in an appropriate

broth medium overnight to reach the logarithmic growth phase.

Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the

compound stock solution in the broth medium to achieve a range of final concentrations.

Inoculation: Adjust the bacterial culture to a standardized concentration (e.g., 0.5 McFarland

standard) and inoculate each well of the plate (except for negative controls) with the bacterial

suspension.

Incubation: Incubate the plate at 37°C for 18-24 hours.

Analysis: The MIC is determined as the lowest concentration of the compound that

completely inhibits visible bacterial growth.

Conclusion and Future Directions
2-Chloro-N-(2,6-dibromophenyl)acetamide is a halogenated acetamide with significant,

albeit largely unexplored, potential in synthetic and medicinal chemistry. Based on the well-

documented activities of its structural analogs, it is a promising candidate for investigation as

an antimicrobial or anticancer agent. Its primary value likely lies in its role as a versatile

chemical intermediate for the synthesis of novel APIs.

Future research should focus on:

Definitive Synthesis and Characterization: Establishing and publishing a robust, high-yield

synthesis protocol and fully characterizing the compound using modern analytical techniques
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(NMR, MS, X-ray crystallography).

Biological Screening: Systematically evaluating its cytotoxic activity against a panel of cancer

cell lines and its antimicrobial activity against a broad range of pathogenic bacteria and fungi.

Mechanism of Action Studies: If biological activity is confirmed, subsequent studies should

aim to elucidate its specific molecular targets and mechanisms of action.

Analogue Synthesis: Using the 2-Chloro-N-(2,6-dibromophenyl)acetamide core to

synthesize a library of derivatives to explore structure-activity relationships (SAR).

By pursuing these avenues of research, the scientific community can fully unlock the potential

of this and other related halogenated acetamides in the ongoing quest for new and more

effective therapeutic agents.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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